Cas no 1806373-54-5 (1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one)

• Product Name: 1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one
• CAS No: 1806373-54-5
• MF: C₁₀H₇Br₂NO
• MW: 316.976680994034
• CID: 4978451
• Update Time: 2025-06-08

1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one

• Inchi： 1S/C10H7Br2NO/c11-5-10(14)4-8-3-9(12)2-1-7(8)6-13/h1-3H,4-5H2
• InChI Key： BREKFQBMUJONOX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9

Additional information on 1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one

Professional Introduction to 1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one (CAS No. 1806373-54-5)

1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1806373-54-5, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromine and cyano functional groups in its molecular structure contributes to its reactivity and makes it a valuable intermediate in synthetic organic chemistry.

The molecular formula of 1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one can be represented as C₉H₄B₂N₂O. This composition underscores its complexity and the diverse chemical interactions it can undergo. The compound's dual bromination and cyano substitution make it a versatile building block for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of halogenated aromatic compounds. The bromine atoms in 1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one not only enhance its reactivity but also influence its electronic properties, making it a suitable candidate for various chemical transformations. These transformations are crucial for developing new drugs that target specific biological pathways.

One of the most compelling aspects of this compound is its role in medicinal chemistry research. The cyano group at the 2-position of the phenyl ring introduces a site for further functionalization, allowing chemists to modify its properties and explore new pharmacological targets. This flexibility has led to several innovative approaches in drug discovery, particularly in the design of small-molecule inhibitors and agonists.

Recent studies have highlighted the importance of 1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The brominated aromatic core of this compound mimics natural substrates or products involved in these pathways, enabling precise modulation of enzymatic activity. For instance, derivatives of this compound have shown promising results in inhibiting tyrosine kinases, which play a pivotal role in cell signaling and proliferation.

The synthesis of 1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of pre-existing cyanophenyl precursors followed by condensation reactions to introduce the propanone moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance reaction efficiency and selectivity.

The compound's stability under various conditions is another critical factor that influences its utility in pharmaceutical applications. Studies have demonstrated that 1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one remains stable under controlled storage conditions, making it suitable for long-term research and industrial use. However, its reactivity with strong nucleophiles or oxidizing agents necessitates careful handling during synthesis and purification.

In conclusion, 1-(5-Bromo-2-cyanophenyl)-3-bromopropan-2-one (CAS No. 1806373-54-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for halogenated aromatic compounds, this molecule is likely to play an increasingly important role in drug discovery and development.